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Compound of Interest

Compound Name: 5-(Fluoromethyl)-2-furaldehyde
CAS No.: 94043-06-8
Cat. No.: B12895952

Get Quote

CAS: 94043-06-8 | Formula; CsHsFO2 | MW: 128.10 g/mol [1][2]

Part 1: Executive Safety Summary

Treat as: High Hazard / Potential Alkylating Agent

While specific toxicological data for 5-(Fluoromethyl)-2-furaldehyde is limited compared to its
analogs, structural analysis dictates a conservative safety approach.[1] The presence of the
fluoromethyl group on the furan ring creates a chemical profile similar to 5-
(Chloromethyl)furfural (CMF), a known corrosive and suspected carcinogen.[1]

Immediate Hazards:

o Corrosivity: High potential for severe skin burns and eye damage due to the reactive
methylene-fluoride moiety.[1]

« Inhalation Toxicity: Aldehyde vapor combined with organofluorine reactivity poses a
significant respiratory threat.[1]
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» Sensitization: Furan derivatives are frequent skin and respiratory sensitizers.[1]

Part 2: Risk Assessment & Hazard Identification

This compound must be handled assuming the hazards of its most toxic structural analogs.[1]

GHS Classification
(Extrapolated)

Hazard Class

Operational Implication

Direct contact may cause

Skin Corrosion/Irritation Category 1B (Corrosive) ) ]

irreversible damage.[1]

) Splash protection is non-

Eye Damage Category 1 (Irreversible) )

negotiable.

Handle in a closed system;
Carcinogenicity Category 2 (Suspected) avoid all dust/aerosol

generation.[1]

Flash point likely ~65-80°C
Flammability Combustible Liquid (based on analogs). Keep

away from heat sources.

Scientific Rationale: The electron-withdrawing nature of the fluorine atom activates the

methylene group, potentially making this compound an alkylating agent.[1] Alkylating agents can

bind to DNA/proteins, necessitating barrier protection equivalent to cytotoxic handling protocols.

[1]

Part 3: Personal Protective Equipment (PPE) Matrix

Do not rely on standard "lab coat and glasses."[1] This matrix provides the required barrier

integrity for handling >100 mg quantities.[1]

PPE Selection Decision Tree
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Start: Assess Operation

Quantity > 100mg OR Heating?

Standard PPE: High Risk PPE:
Nitrile Gloves (Double) Respirator (OV/P100)
Safety Glasses Chem-Resistant Apron
Lab Coat Face Shield

Glove Permeation Check:
Is exposure > 15 mins?

Upgrade to:

Silver Shield / Laminate Gloves

Click to download full resolution via product page

Figure 1: Decision logic for selecting PPE based on operational risk and exposure time.

Detailed PPE Specifications
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Component

Specification

Scientific Justification

Hand Protection

Primary: Nitrile (min 5 mil).[1]
Secondary (Over): Nitrile (min
5 mil).[1] High Exposure: Silver
Shield® (Laminate) under
Nitrile.[1]

Aldehydes can permeate thin
nitrile.[1] Double gloving
provides a "breakthrough
indicator" layer and facilitates
safe removal of contaminated

outer layers.[1]

Eye Protection

Chemical Splash Goggles
(ANSI 287.1+). Face shield

required for volumes >10 mL.

[1]

Standard safety glasses allow
vapor entry from the sides.[1]
Goggles provide a gas-tight
seal against irritating aldehyde

fumes.[1]

Respiratory

Fume Hood (Face Velocity >
100 fpm). Backup: Half-mask
with Organic Vapor/Acid Gas
(OVIAG) cartridges.[1]

The furaldehyde moiety is a
potent respiratory irritant;
fluorinated byproducts may

form if decomposed.[1]

Body Defense

Tyvek® Lab Coat or Chemical

Resistant Apron.

Cotton lab coats absorb
liquids, keeping the corrosive
agent against the skin.[1] Non-
woven synthetics shed

splashes.[1]

Part 4: Operational Handling Protocols

1. Storage & Stability

o Temperature: Store at 2—8°C (Refrigerated).

e Atmosphere: Store under Inert Gas (Argon/Nitrogen).[1]

e Incompatibility: Highly reactive with Strong Oxidizing Agents (e.g., permanganates) and

Strong Bases (can induce polymerization or decomposition of the fluoromethyl group).[1]

» Light Sensitivity: Store in amber glass; furaldehydes degrade/darken upon UV exposure.[1]
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2. Experimental Setup (Synthesis/Usage)

o Glassware: Oven-dried glassware is recommended.[1] Moisture can hydrolyze the
fluoromethyl group, releasing HF (trace amounts) and altering stoichiometry.[1]

e Weighing:
o Tare the receiving flask inside the fume hood.[1]
o Transfer liquid via glass syringe or positive-displacement pipette.[1]

o Do not pour freely from the stock bottle to avoid thread contamination.

3. Emergency Response: Spills & Exposure
Spill Cleanup Workflow:

, n Don High-Risk PPE Cover with Vermiculite Do NOT use Water Collect into
el et EEEIElE ISR A (Goggles, Apron, Double Gloves) or Sand (Non-Combustible) (Hydrolysis Risk) Sealed HazMat Bag

Click to download full resolution via product page
Figure 2: Step-by-step spill response emphasizing moisture avoidance.

o Skin Contact: Immediate flush with water for 15 minutes.[1] Do not use organic solvents
(ethanol/DMSO) as they increase skin permeability.[1]

o Eye Contact: Flush for 15 minutes, lifting eyelids.[1][3] Seek emergency ophthalmological
care immediately.

Part 5: Disposal & Deactivation

Waste Stream Classification:
e Primary Stream: Halogenated Organic Solvents.[1]
e Labeling: Must be clearly labeled "Fluorinated Aldehyde - Potential Corrosive."[1]

Deactivation Protocol (Small Scale < 5mL):
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e Dilute waste in a combustible solvent (e.g., acetone).[1]

« If quenching a reaction mixture, use a mild reducing agent (e.g., aqueous Sodium Bisulfite)
to neutralize the aldehyde functionality before disposal, provided no other incompatibilities
exist.[1]

» Note: Do not mix with strong acids; this may liberate HF from the fluoromethyl group.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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